![molecular formula C25H22FNO4 B2451370 2-[(9H-Fluoren-9-ylmethoxycarbonylamino)methyl]-3-(3-fluorophenyl)propanoic acid CAS No. 1823724-86-2](/img/structure/B2451370.png)
2-[(9H-Fluoren-9-ylmethoxycarbonylamino)methyl]-3-(3-fluorophenyl)propanoic acid
Overview
Description
The compound “(2R)-2- (9H-fluoren-9-ylmethoxycarbonylamino)hexanoic acid” is a solid substance with a molecular weight of 353.42 . Another similar compound “2- ( { [ (9H-fluoren-9-yl)methoxy]carbonyl}amino)-3- (1,3-thiazol-2-yl)propanoic acid” also exists as a powder, has a molecular weight of 394.45, and is stored at room temperature .
Molecular Structure Analysis
The InChI code for “(2R)-2- (9H-fluoren-9-ylmethoxycarbonylamino)hexanoic acid” is 1S/C21H23NO4/c1-2-3-12-19 (20 (23)24)22-21 (25)26-13-18-16-10-6-4-8-14 (16)15-9-5-7-11-17 (15)18/h4-11,18-19H,2-3,12-13H2,1H3, (H,22,25) (H,23,24)/t19-/m1/s1 .Physical And Chemical Properties Analysis
“(2R)-2- (9H-fluoren-9-ylmethoxycarbonylamino)hexanoic acid” is a solid substance with a molecular weight of 353.42 . The similar compound “2- ( { [ (9H-fluoren-9-yl)methoxy]carbonyl}amino)-3- (1,3-thiazol-2-yl)propanoic acid” also exists as a powder, has a molecular weight of 394.45, and is stored at room temperature .Scientific Research Applications
- The compound’s stability, solubility, and compatibility with automated peptide synthesizers make it a preferred choice for constructing peptides used in drug discovery, proteomics, and biochemistry studies .
- Researchers explore the structure-activity relationships (SAR) of peptides by systematically varying amino acid sequences. Fmoc-protected derivatives facilitate SAR studies, leading to novel drug candidates .
- By incorporating Fmoc-protected amino acids into peptides, scientists can visualize cellular processes, study protein localization, and track biomolecules using fluorescence microscopy or flow cytometry .
- The Fmoc group allows controlled immobilization of peptides or proteins onto surfaces, enabling applications in tissue engineering, biosensors, and drug delivery systems .
- Researchers can selectively label proteins with Fmoc-protected derivatives, facilitating studies on protein folding, interactions, and enzymatic activity .
Peptide Synthesis and Solid-Phase Peptide Chemistry
Chemical Biology and Drug Design
Fluorescent Labeling and Imaging
Materials Science and Surface Modification
Protein Engineering and Site-Specific Labeling
Chemical Education and Demonstrations
Safety and Hazards
“(2R)-2- (9H-fluoren-9-ylmethoxycarbonylamino)hexanoic acid” has the hazard statements H315, H319, H335 and the precautionary statements P261, P305, P338, P351 . The similar compound “2- ( { [ (9H-fluoren-9-yl)methoxy]carbonyl}amino)-3- (1,3-thiazol-2-yl)propanoic acid” has the same hazard and precautionary statements .
properties
IUPAC Name |
2-[(9H-fluoren-9-ylmethoxycarbonylamino)methyl]-3-(3-fluorophenyl)propanoic acid |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H22FNO4/c26-18-7-5-6-16(13-18)12-17(24(28)29)14-27-25(30)31-15-23-21-10-3-1-8-19(21)20-9-2-4-11-22(20)23/h1-11,13,17,23H,12,14-15H2,(H,27,30)(H,28,29) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QZIRURDGMVMQFK-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C(C3=CC=CC=C32)COC(=O)NCC(CC4=CC(=CC=C4)F)C(=O)O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H22FNO4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
419.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-[(9H-Fluoren-9-ylmethoxycarbonylamino)methyl]-3-(3-fluorophenyl)propanoic acid | |
CAS RN |
1823724-86-2 |
Source
|
| Record name | 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-[(3-fluorophenyl)methyl]propanoic acid | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-(Allylsulfanyl)-4-(4-methoxyphenoxy)thieno[3,2-d]pyrimidine](/img/structure/B2451288.png)
![4-({[6-chloro-2-(4-chlorophenyl)-1H-1,3-benzimidazol-1-yl]oxy}methyl)phenyl methyl ether](/img/structure/B2451293.png)
![3-[5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl]-1-(4-chlorophenyl)prop-2-en-1-one](/img/structure/B2451296.png)
![11-(3-Methoxyanilino)-7,8,9,10-tetrahydrobenzimidazolo[1,2-b]isoquinoline-6-carbonitrile](/img/structure/B2451306.png)
